5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid

• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 5-[(hexanoylamino)methyl]-2-methylfuran-3-carboxylic acid
• InChI: InChI=1S/C13H19NO4/c1-3-4-5-6-12(15)14-8-10-7-11(13(16)17)9(2)18-10/h7H,3-6,8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: QPNGSODQPMOYSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NCC1=CC(=C(O1)C)C(=O)O

Description

5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid is a furan-based carboxylic acid derivative featuring a hexanamido-methyl substituent at the 5-position of the furan ring. The hexanamidomethyl group introduces a long aliphatic chain, which may influence lipophilicity, membrane permeability, and binding interactions with target proteins.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid typically involves multi-step organic reactions. One common method is the Fischer indole synthesis , which involves the reaction of a ketone with phenylhydrazine in the presence of an acid catalyst . Another method involves the Suzuki-Miyaura coupling , which is a palladium-catalyzed cross-coupling reaction between an organoboron compound and a halide .

Industrial Production Methods: Industrial production of this compound may involve the use of Grignard reagents with carbon dioxide to yield a metal carboxylate, followed by protonation to give the carboxylic acid . This method is advantageous due to its scalability and efficiency in producing carboxylic acids.

Chemical Reactions Analysis

Types of Reactions: 5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in dry ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Chemistry: In organic synthesis, 5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development.

Biology: This compound has potential applications in the study of biological systems due to its ability to interact with various biomolecules. It can be used as a probe to investigate enzyme mechanisms and protein-ligand interactions.

Medicine: In medicinal chemistry, 5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid is explored for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases.

Industry: In the industrial sector, this compound can be used in the production of polymers and materials with specific properties. Its functional groups allow for modifications that enhance material performance.

Mechanism of Action

The mechanism of action of 5-(Hexanamidomethyl)-2-methylfuran-3-carboxylic acid involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity or altering their function. This interaction is often mediated by hydrogen bonding, hydrophobic interactions, and van der Waals forces.

Comparison with Similar Compounds

Substituent Type

• Indole/Indazole vs. Pyrrolidine : Indole-containing compounds (e.g., NL2) exhibit potent bCSE inhibition due to interactions with the enzyme's dimeric interface . In contrast, pyrrolidine derivatives target glycosidases, emphasizing substituent-driven target specificity .
• Halogenation : Bromine at the 6-position of indole (NL2) enhances binding affinity via hydrophobic interactions, contributing to selectivity for bacterial over human enzymes .

Position of Functional Groups

Electronic and Steric Effects

• Aliphatic vs. Aromatic Chains: The hexanamidomethyl group in the target compound may improve membrane penetration compared to bulky aromatic substituents (e.g., 4-methoxyphenoxy in ). However, excessive lipophilicity could reduce aqueous solubility.
• Sulfonamides vs.